Cas no 1181452-05-0 (5-(3-Hydroxyphenyl)nicotinic acid)

• Product Name: 5-(3-Hydroxyphenyl)nicotinic acid
• CAS No: 1181452-05-0
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD11933379
• CID: 1004333
• Update Time: 2025-04-20

5-(3-Hydroxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Hydroxyphenyl)nicotinic acid
• 5-(3-Hydroxyphenyl)-nicotinic acid
• 5-(3-hydroxyphenyl)pyridine-3-carboxylic acid

• MDL： MFCD11933379
• Inchi： 1S/C12H9NO3/c14-11-3-1-2-8(5-11)9-4-10(12(15)16)7-13-6-9/h1-7,14H,(H,15,16)
• InChI Key： ZFOZRXCJNXHMSX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2

Experimental Properties

• PSA: 70.42000
• LogP: 2.15240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines